Zotepine Zotepine Zotepine is a dibenzothiepine and a tertiary amino compound. It has a role as an alpha-adrenergic drug, a serotonergic drug and a second generation antipsychotic.
Zotepine, with the formula (2-chloro-11-(2-dimethyl-amino-ethoxy)-dibenzo thiepin, is a neuroleptic drug. It was designed and synthesized by Fujisawa Pharmaceutical Co Ltd. It has been used as an antipsychotic in Japan, India and some places in Europe like UK and Germany since 1980's. Zotepine was never approved by the FDA. In 1993, it was classified as inactive drug substance (Status I, Type II) and in 1995 the FDA studied the manufacturing procedures of Zotepine tablets in Germany, but the status remained inactive. When the analysis of antipsychotics was retaken in 2016 by the FDA, zotepine did not reach the threshold effect to be further studied.. In the EMA, by 2015 it was under pharmacovigilance studies for the potential treatment of acute renal failure.
Brand Name: Vulcanchem
CAS No.: 26615-21-4
VCID: VC0048254
InChI: InChI=1S/C18H18ClNOS/c1-20(2)9-10-21-16-11-13-5-3-4-6-17(13)22-18-8-7-14(19)12-15(16)18/h3-8,11-12H,9-10H2,1-2H3
SMILES: CN(C)CCOC1=CC2=CC=CC=C2SC3=C1C=C(C=C3)Cl
Molecular Formula: C18H18ClNOS
Molecular Weight: 331.9 g/mol

Zotepine

CAS No.: 26615-21-4

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VCID: VC0048254

Molecular Formula: C18H18ClNOS

Molecular Weight: 331.9 g/mol

Zotepine - 26615-21-4

CAS No. 26615-21-4
Product Name Zotepine
Molecular Formula C18H18ClNOS
Molecular Weight 331.9 g/mol
IUPAC Name 2-(3-chlorobenzo[b][1]benzothiepin-5-yl)oxy-N,N-dimethylethanamine
Standard InChI InChI=1S/C18H18ClNOS/c1-20(2)9-10-21-16-11-13-5-3-4-6-17(13)22-18-8-7-14(19)12-15(16)18/h3-8,11-12H,9-10H2,1-2H3
Standard InChIKey HDOZVRUNCMBHFH-UHFFFAOYSA-N
SMILES CN(C)CCOC1=CC2=CC=CC=C2SC3=C1C=C(C=C3)Cl
Canonical SMILES CN(C)CCOC1=CC2=CC=CC=C2SC3=C1C=C(C=C3)Cl
Boiling Point 478.4ºC
Melting Point 90ºC
Description Zotepine is a dibenzothiepine and a tertiary amino compound. It has a role as an alpha-adrenergic drug, a serotonergic drug and a second generation antipsychotic.
Zotepine, with the formula (2-chloro-11-(2-dimethyl-amino-ethoxy)-dibenzo thiepin, is a neuroleptic drug. It was designed and synthesized by Fujisawa Pharmaceutical Co Ltd. It has been used as an antipsychotic in Japan, India and some places in Europe like UK and Germany since 1980's. Zotepine was never approved by the FDA. In 1993, it was classified as inactive drug substance (Status I, Type II) and in 1995 the FDA studied the manufacturing procedures of Zotepine tablets in Germany, but the status remained inactive. When the analysis of antipsychotics was retaken in 2016 by the FDA, zotepine did not reach the threshold effect to be further studied.. In the EMA, by 2015 it was under pharmacovigilance studies for the potential treatment of acute renal failure.
Solubility Poorly soluble
Synonyms 2-[(8-Chlorodibenzo[b,f]thiepin-10-yl)oxy]-N,N-dimethylethanamine; Dibenzo[b,f]thiepin Ethanamine Deriv.; Lodopin; Nipolept;
PubChem Compound 5736
Last Modified Nov 11 2021
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